Cas no 1373223-12-1 (4-Bromo-(2-chloro-5-thienyl)benzene)

• Product Name: 4-Bromo-(2-chloro-5-thienyl)benzene
• CAS No: 1373223-12-1
• MF: C₁₀H₆BrClS
• MW: 273.576639652252
• MDL: MFCD07775610
• CID: 5179478
• Update Time: 2026-03-05

4-Bromo-(2-chloro-5-thienyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-phenyl)-5-chloro-thiophene
• 4-Bromo-(2-chloro-5-thienyl)benzene

• MDL： MFCD07775610
• Inchi： 1S/C10H6BrClS/c11-8-3-1-7(2-4-8)9-5-6-10(12)13-9/h1-6H
• InChI Key： UTVDCKOEMHYDBE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)SC(Cl)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 330.3±27.0 °C at 760 mmHg
• Flash Point: 153.5±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Bromo-(2-chloro-5-thienyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 4-Bromo-(2-chloro-5-thienyl)benzene

Comprehensive Overview of 4-Bromo-(2-chloro-5-thienyl)benzene (CAS No. 1373223-12-1): Properties, Applications, and Industry Insights

4-Bromo-(2-chloro-5-thienyl)benzene (CAS No. 1373223-12-1) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and material science research. This halogenated aromatic compound combines a thienyl ring with a bromobenzene moiety, making it a valuable intermediate for synthesizing complex molecules. Its molecular formula, C₁₀H₆BrClS, highlights the presence of bromo and chloro substituents, which enhance its reactivity in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination.

In recent years, the demand for halogenated benzene derivatives has surged due to their role in developing OLED materials, pharmaceutical intermediates, and agrochemicals. Researchers frequently search for "4-Bromo-(2-chloro-5-thienyl)benzene synthesis" or "CAS 1373223-12-1 applications," reflecting its relevance in cutting-edge fields. The compound’s thiophene ring contributes to electron delocalization, a property critical for designing conductive polymers and organic semiconductors—topics trending in renewable energy and electronics forums.

From a synthetic chemistry perspective, 4-Bromo-(2-chloro-5-thienyl)benzene serves as a precursor for Pd-catalyzed reactions, enabling the construction of biaryl structures. Its meta-substituted chloro group offers regioselectivity advantages, a feature often explored in peer-reviewed journals. Laboratories prioritize this compound for projects involving heterocyclic compound optimization or small-molecule drug discovery, aligning with the pharmaceutical industry’s focus on targeted therapies.

Environmental and safety considerations are also prominent in discussions about halogenated compounds. While 1373223-12-1 is not classified as hazardous under standard guidelines, proper handling protocols are emphasized in SDS documentation. Queries like "4-Bromo-(2-chloro-5-thienyl)benzene solubility" or "stability under UV light" indicate user interest in practical handling and storage conditions.

The compound’s role in material science innovations cannot be overstated. Its integration into π-conjugated systems has been studied for solar cell applications, resonating with global interest in sustainable technologies. Additionally, patents referencing CAS 1373223-12-1 often highlight its utility in creating high-performance coatings with enhanced thermal resistance.

In summary, 4-Bromo-(2-chloro-5-thienyl)benzene exemplifies the intersection of chemistry and technology. Its multifaceted applications—from drug development to advanced materials—make it a compound of enduring significance. As research trends evolve, this molecule continues to inspire solutions for challenges in energy, healthcare, and beyond.